Cas no 477502-72-0 ((2E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide
• CAS No: 477502-72-0
• MF: C₁₇H₁₃NOS
• MW: 279.356222867966
• CID: 6287347
• PubChem ID: 2423036
• Update Time: 2025-05-22

(2E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide
• IDI1_009656
• N-(benzo[b]thiophen-5-yl)cinnamamide
• N-(Benzo[b]thiophen-5-yl)-3-phenylacrylamide
• (E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide
• AKOS001053140
• F0817-0035
• HMS1422B07
• 477502-72-0
• Z56920415

• Inchi： 1S/C17H13NOS/c19-17(9-6-13-4-2-1-3-5-13)18-15-7-8-16-14(12-15)10-11-20-16/h1-12H,(H,18,19)/b9-6+
• InChI Key： AMYNPUNFRPFBFD-RMKNXTFCSA-N
• SMILES： S1C=CC2C=C(C=CC1=2)NC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.07178521g/mol
• Monoisotopic Mass: 279.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.3Ų

Additional information on (2E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide

Introduction to (2E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide (CAS No. 477502-72-0)

The compound (2E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide (CAS No. 477502-72-0) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, often referred to as benzothiophene amide derivative, has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and organic electronics. The molecule consists of a benzothiophene moiety, a phenyl group, and an amide functional group, which collectively contribute to its distinctive properties.

Recent studies have highlighted the importance of benzothiophene derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound in the creation of high-performance organic semiconductors. The benzothiophene ring system is known for its excellent electron-withdrawing properties, which make it an ideal candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The amide functional group further enhances the molecule's versatility by enabling additional chemical modifications and interactions.

One of the most notable advancements in the study of (2E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide involves its role in drug design. Scientists have investigated its potential as a lead compound for developing new therapeutic agents. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied using computational modeling and experimental techniques. These studies have revealed promising bioactivity profiles, suggesting that this molecule could serve as a foundation for novel drug candidates.

In terms of synthesis, the preparation of benzothiophene amide derivatives has been optimized through various methodologies. Researchers have employed both traditional organic synthesis techniques and modern catalytic processes to achieve high yields and purity levels. For example, a recent study demonstrated the use of microwave-assisted synthesis to efficiently prepare this compound, significantly reducing reaction times while maintaining product quality.

The structural uniqueness of (2E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide also makes it a valuable tool in fundamental research. Its extended conjugation system allows for extensive π-electron interactions, which are crucial for understanding electronic properties in organic materials. This has led to its use as a model compound in studies exploring charge transport mechanisms and excited-state dynamics in π-conjugated systems.

Furthermore, the compound's stability under various environmental conditions has been thoroughly examined. Researchers have found that benzothiophene amide derivatives exhibit remarkable thermal stability and resistance to photodegradation, making them suitable for applications in harsh environments. These properties are particularly advantageous in industries such as aerospace and automotive manufacturing, where materials must withstand extreme conditions.

In conclusion, (2E)-N-(1-benzothiophen-5-yl)-3-phenylprop-2-enamide (CAS No. 477502-72